Cas no 799262-07-0 (2H-1-Benzopyran-2-one, 4-hydroxy-6,8-bis(1-methylethyl)-)

2H-1-Benzopyran-2-one, 4-hydroxy-6,8-bis(1-methylethyl)- structure
799262-07-0 structure
Product name:2H-1-Benzopyran-2-one, 4-hydroxy-6,8-bis(1-methylethyl)-
CAS No:799262-07-0
MF:C15H18O3
MW:246.301624774933
CID:531438
PubChem ID:54707779

2H-1-Benzopyran-2-one, 4-hydroxy-6,8-bis(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-2-one, 4-hydroxy-6,8-bis(1-methylethyl)-
    • 4-hydroxy-6,8-di(propan-2-yl)chromen-2-one
    • SCHEMBL5338642
    • 4-Hydroxy-6,8-di(propan-2-yl)-2H-1-benzopyran-2-one
    • 799262-07-0
    • DTXSID50716109
    • Inchi: InChI=1S/C15H18O3/c1-8(2)10-5-11(9(3)4)15-12(6-10)13(16)7-14(17)18-15/h5-9,16H,1-4H3
    • InChI Key: MQHRSWPKMHEKNP-UHFFFAOYSA-N
    • SMILES: CC(C)C1=CC2=C(C(=C1)C(C)C)OC(=O)C=C2O

Computed Properties

  • Exact Mass: 246.125594432g/mol
  • Monoisotopic Mass: 246.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 357
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.5Ų
  • XLogP3: 3.5

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